Cas no 889944-95-0 (3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid)

• Product Name: 3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid
• CAS No: 889944-95-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6030528
• PubChem ID: 53441884
• Update Time: 2025-06-10

3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid
• 889944-95-0
• EN300-1853269

• Inchi： 1S/C11H13NO4/c12-8(6-10(13)14)7-2-1-3-9-11(7)16-5-4-15-9/h1-3,8H,4-6,12H2,(H,13,14)
• InChI Key： NEQIVDKDEBMEFB-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)C(CC(=O)O)N

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 81.8Ų

Additional information on 3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid

Comprehensive Overview of 3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid (CAS No. 889944-95-0)

The compound 3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid (CAS No. 889944-95-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzodioxin moiety and an amino acid backbone, makes it a subject of interest for drug discovery and neurochemical studies. Researchers are increasingly exploring its applications in modulating neurotransmitter activity and designing novel therapeutic agents.

In recent years, the demand for amino acid derivatives like 3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid has surged due to their role in developing central nervous system (CNS) therapeutics. This compound's benzodioxin ring system is particularly noteworthy, as it resembles scaffolds found in several FDA-approved drugs targeting neurological disorders. Its propanoic acid tail further enhances its compatibility with biological systems, making it a versatile building block for medicinal chemistry.

One of the most searched questions in AI-driven drug discovery platforms is: "How can benzodioxin-containing compounds improve drug bioavailability?" This aligns with the growing interest in 3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid, as its structure offers insights into optimizing pharmacokinetic properties. The compound's hydrogen-bonding capacity and lipophilic balance are frequently cited in computational chemistry forums, highlighting its potential for blood-brain barrier penetration.

Synthetic accessibility is another hot topic surrounding CAS No. 889944-95-0. Organic chemists often discuss scalable routes to its chiral center, given the importance of stereochemistry in drug efficacy. Recent publications have proposed innovative asymmetric synthesis methods, reducing reliance on costly resolution techniques. These advancements address a key industry challenge: "Can amino acid derivatives be produced enantioselectively at industrial scales?"

From a green chemistry perspective, the environmental footprint of synthesizing 3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid has gained attention. Researchers are evaluating catalytic methods to minimize waste generation, responding to the pharmaceutical industry's push toward sustainable manufacturing. This aligns with broader searches like "eco-friendly synthesis of benzodioxin compounds" – a trending query in academic databases.

The compound's structure-activity relationships (SAR) are frequently modeled in machine learning platforms for drug design. Its dihydrobenzodioxin core serves as a valuable template for generating bioisosteres in computer-aided molecular design. Such applications have positioned CAS No. 889944-95-0 as a case study in cheminformatics courses, particularly when teaching scaffold hopping techniques.

Analytical characterization of 3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid remains an active research area. Advanced techniques like NMR crystallography and high-resolution mass spectrometry are employed to study its polymorphic forms – a critical quality attribute for pharmaceutical development. These methodologies address common industry questions about "characterizing complex amino acid derivatives with heterocyclic components."

In biochemical contexts, the compound's potential as a metabolite analog attracts attention. Its structural similarity to endogenous neuroactive amino acids prompts investigations into enzyme inhibition and metabolic pathway modulation. Such studies often appear in searches related to "designing small molecule modulators of amino acid receptors," reflecting its relevance to precision medicine initiatives.

The patent landscape surrounding benzodioxin-amino acid hybrids shows growing activity, with CAS No. 889944-95-0 cited in several applications for neurological indications. This commercial interest parallels academic curiosity about its pharmacophore features, creating a robust knowledge base for researchers exploring structure-based drug design principles.

As the scientific community continues to unravel the potential of 3-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoic acid, its dual role as a research tool and drug precursor ensures sustained relevance. The compound exemplifies how molecular hybridization strategies can yield innovative chemical entities with diverse applications in biomedical research and therapeutic development.